Cas no 7329-77-3 (Benzoic acid, 4-(2-phenylethenyl)-)

Benzoic acid, 4-(2-phenylethenyl)-, is a substituted benzoic acid derivative featuring a styrenyl functional group at the para position. This compound is of interest in organic synthesis and material science due to its conjugated double-bond system, which contributes to its potential applications in photochemistry and polymer chemistry. The presence of both carboxylic acid and vinyl functionalities allows for versatile reactivity, including esterification, polymerization, or further functionalization. Its structural properties may also lend utility in the development of specialty chemicals, such as UV-absorbing agents or intermediates for pharmaceuticals. The compound is typically characterized by its crystalline form and moderate solubility in organic solvents.

Benzoic acid, 4-(2-phenylethenyl)- structure

7329-77-3 structure

Product Name:Benzoic acid, 4-(2-phenylethenyl)-

CAS No:7329-77-3

MF:C₁₅H₁₂O₂

MW:224.254584312439

MDL:MFCD00157031

CID:1760205

PubChem ID:329766207

Update Time:2025-10-29

Benzoic acid, 4-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(2-phenylethenyl)-
- RARECHEM AL BE 0219
- 4-(2-Phenylethenyl)benzoic acid
- 4-Styrylbenzoic acid
- 4-Styryl-benzoic acid
- AS-62051
- 7329-77-3
- AKOS005158050
- (E)-4-stilbenecarboxylic acid
- 4-Stilbenecarboxylic acid
- MFCD00157031
- 4-Stilbenecarboxylic acid, 97%
- SCHEMBL1927729
- CHEMBL12601
- AKOS037645666
- IAGXTPCOGVFRSQ-VOTSOKGWSA-N
- 4-[(E)-2-phenylethenyl]benzoic acid
- MDL： MFCD00157031
- Inchi： 1S/C15H12O2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,(H,16,17)/b7-6+
- InChI Key： IAGXTPCOGVFRSQ-VOTSOKGWSA-N
- SMILES： OC(C1C=CC(=CC=1)/C=C/C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 224.08376
Monoisotopic Mass: 224.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Melting Point: 248-253 °C
PSA: 37.3

Benzoic acid, 4-(2-phenylethenyl)- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36-52
Safety Instruction： 26
Hazardous Material Identification：

Benzoic acid, 4-(2-phenylethenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	751340-1G	4-Stilbenecarboxylic acid	7329-77-3	97%	1G	￥1006.27	2022-02-24
abcr	AB576506-1 g	4-Stilbenecarboxylic acid, 97%; .	7329-77-3	97%	1g	€345.30	2023-07-11
eNovation Chemicals LLC	D769789-1g	Benzoic acid, 4-(2-phenylethenyl)-	7329-77-3	97%	1g	$350	2023-09-02
abcr	AB576506-1g	4-Stilbenecarboxylic acid, 97%; .	7329-77-3	97%	1g	€851.60	2025-04-16
Ambeed	A396802-5g	4-Styrylbenzoic acid	7329-77-3	97%	5g	$698.0	2024-04-17
abcr	AB576506-250mg	4-Stilbenecarboxylic acid, 97%; .	7329-77-3	97%	250mg	€363.30	2025-04-16
Ambeed	A396802-1g	4-Styrylbenzoic acid	7329-77-3	95%	1g	$231.0	2025-04-17

Benzoic acid, 4-(2-phenylethenyl)- Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on Benzoic acid, 4-(2-phenylethenyl)-

Benzoic Acid, 4-(2-phenylethenyl)-: A Comprehensive Overview

Benzoic acid, 4-(2-phenylethenyl)-, also known by its CAS number 7329-77-3, is a significant compound in the field of organic chemistry and has garnered attention due to its versatile applications and unique properties. This compound, often referred to as 4-vinylbenzoic acid, is a derivative of benzoic acid with a vinyl group attached at the para position of the benzene ring.

The structure of benzoic acid, 4-(2-phenylethenyl)- consists of a benzene ring with a carboxylic acid group (-COOH) at one position and a vinyl group (-CH₂CH₂-) at the para position. This arrangement imparts unique chemical properties, making it a valuable compound in various industries.

Recent studies have highlighted the potential of benzoic acid, 4-(2-phenylethenyl)- in the synthesis of advanced materials such as polymers and pharmaceutical intermediates. Researchers have explored its role in creating biocompatible materials, which could revolutionize medical applications.

In terms of synthesis, benzoic acid, 4-(2-phenylethenyl)- can be produced through several methods, including electrophilic substitution reactions and coupling reactions. The choice of synthesis method depends on the desired purity and scale of production.

The compound exhibits interesting physical properties, such as a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. These properties make it suitable for use in high-temperature applications.

Benzoic acid, 4-(2-phenylethenyl)- has found applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as an intermediate in the synthesis of complex molecules has made it indispensable in drug discovery processes.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing benzoic acid, 4-(2-phenylethenyl)-. These methods aim to reduce environmental impact while maintaining high yields and product quality.

In conclusion, benzoic acid, 4-(2-phenylethenyl)-, with its CAS number 7329-77-3, remains a crucial compound in modern chemistry due to its diverse applications and ongoing research into its properties and uses.